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Compound of Interest

Compound Name: EC359

Cat. No.: B2459536

For Researchers, Scientists, and Drug Development Professionals

Introduction

EC359 is a potent and selective small-molecule inhibitor of the leukemia inhibitory factor
receptor (LIFR).[1][2][3] By directly interacting with LIFR, EC359 effectively blocks the binding
of its ligand, the leukemia inhibitory factor (LIF), thereby attenuating downstream oncogenic
signaling pathways such as STAT3, AKT, and mTOR.[3][4][5] This inhibitory action makes
EC359 a valuable tool for research in areas like triple-negative breast cancer and other
malignancies where LIFR signaling is implicated.[3][4][5] Due to its hydrophobic nature, EC359
is sparingly soluble in aqueous solutions, necessitating the use of an organic solvent for the
preparation of stock solutions. Dimethyl sulfoxide (DMSOQO) is a commonly used solvent for this
purpose, offering high solubility for EC359 and miscibility with aqueous cell culture media at low
concentrations.[1][6]

These application notes provide a detailed protocol for the preparation, storage, and handling
of EC359 stock solutions in DMSO for in vitro and in vivo research applications.

Data Presentation

The following table summarizes the key quantitative data for EC359 and its solution in DMSO.
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Property Value Reference(s)
Molecular Formula C36H3sF202 [1112]
Molecular Weight 540.68 g/mol [1][2]

CAS Number 2012591-09-0 [1][2]
Appearance Light yellow to yellow solid [1]

Solubility in DMSO

Up to 125 mg/mL (231.19
mM); sonication may be

required.

[1](2]

Recommended Storage
(Powder)

-20°C for 3 years; 4°C for 2

years

[1]

Recommended Storage (in
DMSO)

-20°C for 1 year; -80°C for 2
years. Aliquoting is

recommended to avoid

repeated freeze-thaw cycles.

[1](6]

Typical in vitro Concentration

Range

0-100 nM

[1]2]

Experimental Protocols
Materials

EC359 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or clear glass vials, or polypropylene tubes

Calibrated analytical balance

Sterile, disposable pipette tips

Vortex mixer
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e Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves (nitrile or butyl rubber).[7][8][9]

Protocol for Preparing a 10 mM EC359 Stock Solution in
DMSO

This protocol describes the preparation of 1 mL of a 10 mM EC359 stock solution. Adjust
volumes as needed for different concentrations or volumes.

o Preparation and Safety Precautions:

o Work in a clean, designated area, preferably in a chemical fume hood, to minimize
contamination and exposure.[8]

o Don appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.
[8][9] DMSO can facilitate the absorption of other chemicals through the skin.[7][9]

o Ensure all glassware and equipment are clean, dry, and sterile.
» Weighing EC359 Powder:
o Tare a sterile vial on a calibrated analytical balance.
o Carefully weigh 5.41 mg of EC359 powder directly into the vial.
 Dissolving in DMSO:
o Add 1 mL of anhydrous DMSO to the vial containing the EC359 powder.
o Tightly cap the vial.
e Ensuring Complete Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o Visually inspect the solution to ensure all solid particles have dissolved.
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o If particles are still visible, sonicate the vial for 10-15 minutes in a water bath sonicator.[1]
[6] Gentle warming to 37°C may also aid in dissolution.[10][11]

o Storage and Aliquoting:

o Once the EC359 is completely dissolved, it is recommended to aliquot the stock solution
into smaller, single-use volumes in sterile, tightly sealed vials or tubes. This practice
minimizes the number of freeze-thaw cycles, which can degrade the compound over time.
[1][10]

o Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1][6]

Protocol for Preparing Working Solutions from Stock

e Thawing the Stock Solution:

o Remove a single aliquot of the EC359 stock solution from the freezer and allow it to thaw
completely at room temperature.

e Dilution in Cell Culture Medium:

o Prepare the desired final concentration of EC359 by diluting the stock solution into the
appropriate volume of pre-warmed cell culture medium.

o For example, to prepare 1 mL of a 100 nM working solution from a 10 mM stock solution,
add 0.1 pL of the stock solution to 999.9 uL of cell culture medium.

o ltis crucial to mix the solution thoroughly by gentle pipetting or vortexing immediately after
adding the DMSO stock to the aqueous medium to prevent precipitation.[10]

o Note: The final concentration of DMSO in the cell culture medium should be kept as low as
possible, typically below 0.5%, to avoid solvent-induced cellular toxicity or off-target
effects. Always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments.[12]

Visualizations
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Caption: EC359 inhibits the LIFR signaling pathway.
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Caption: Workflow for EC359 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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